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Compound of Interest

Compound Name: Fmoc-Lys(Dabcyl)-OH

Cat. No.: B557437

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fmoc-Lys(Dabcyl)-OH is a crucial building block in solid-phase peptide synthesis (SPPS),
particularly for the creation of quenched fluorescent substrates used in studying enzyme
activity. The Dabcyl (4-((4-(dimethylamino)phenyl)azo)benzoyl) group acts as an efficient
qguencher for various fluorophores. Accurate and consistent preparation of a stock solution is
the first critical step to ensure the reliability and reproducibility of subsequent experiments. This
document provides a detailed protocol for the preparation, handling, and storage of Fmoc-
Lys(Dabcyl)-OH stock solutions.

Physicochemical Properties

A summary of the key quantitative data for Fmoc-Lys(Dabcyl)-OH is presented in Table 1. This
information is essential for accurate calculations and preparation of solutions with precise
concentrations.

Table 1: Properties of Fmoc-Lys(Dabcyl)-OH

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b557437?utm_src=pdf-interest
https://www.benchchem.com/product/b557437?utm_src=pdf-body
https://www.benchchem.com/product/b557437?utm_src=pdf-body
https://www.benchchem.com/product/b557437?utm_src=pdf-body
https://www.benchchem.com/product/b557437?utm_src=pdf-body
https://www.benchchem.com/product/b557437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 619.71 g/mol [1112][3]
CAS Number 146998-27-8 [1][2][4]
Appearance Orange to red powder [2]

Purity (Typical) >97% (TLC), 295% (HPLC) [2][5]
Storage (Solid) -20°C (dry) or 2-8°C [6][7]
Primary Solvent N,N-Dimethylformamide (DMF)  [8][9]

Experimental Protocol: Preparation of a 10 mM
Fmoc-Lys(Dabcyl)-OH Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Fmoc-Lys(Dabcyl)-OH in
N,N-Dimethylformamide (DMF).

Materials:

Fmoc-Lys(Dabcyl)-OH (solid powder)

N,N-Dimethylformamide (DMF), anhydrous or peptide synthesis grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and appropriate sterile tips
Procedure:

» Equilibration: Before opening, allow the container of Fmoc-Lys(Dabcyl)-OH to equilibrate to
room temperature for at least 20-30 minutes. This prevents condensation of moisture onto
the hygroscopic powder.
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e Weighing: Tare a clean, dry microcentrifuge tube or vial on the analytical balance. Carefully
weigh out the desired amount of Fmoc-Lys(Dabcyl)-OH. For example, to prepare 1 mL of a
10 mM solution, weigh out 6.20 mg of the compound.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol )/ 1000

o Dissolution: Add the appropriate volume of DMF to the vial containing the weighed Fmoc-
Lys(Dabcyl)-OH. For the example above, add 1.0 mL of DMF.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
The solution should be clear and orange to red in color. Gentle warming in a water bath (30-
40°C) can be used to aid dissolution if necessary, but avoid excessive heat.

o Storage:
o For short-term storage (up to 1 month), the stock solution can be stored at -20°C.[10]

o For long-term storage (up to 6 months), it is recommended to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.
[10]

o Protect the solution from light by using amber vials or by wrapping the container in
aluminum foil, as the Dabcyl group is light-sensitive.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Fmoc-Lys(Dabcyl)-OH
stock solution.
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Preparation

: )
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Caption: Workflow for preparing Fmoc-Lys(Dabcyl)-OH stock solution.

Conclusion

Proper preparation and storage of Fmoc-Lys(Dabcyl)-OH stock solutions are fundamental for
achieving accurate and reproducible results in peptide synthesis and enzyme assays.
Adherence to this protocol will help ensure the integrity and reactivity of this critical reagent.
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Always refer to the manufacturer's specific recommendations and safety data sheets for
handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparation of Fmoc-Lys(Dabcyl)-OH Stock Solution:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557437#how-to-prepare-a-stock-solution-of-fmoc-lys-
dabcyl-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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